Cas no 282093-47-4 (3-Cyclobutene-1,2-dione,3,4-bis(ethylamino)-)

3-Cyclobutene-1,2-dione,3,4-bis(ethylamino)- structure
282093-47-4 structure
Product Name:3-Cyclobutene-1,2-dione,3,4-bis(ethylamino)-
CAS No:282093-47-4
MF:C8H12N2O2
MW:168.193081855774
CID:248347
PubChem ID:2826628
Update Time:2025-04-19

3-Cyclobutene-1,2-dione,3,4-bis(ethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclobutene-1,2-dione,3,4-bis(ethylamino)-
    • 3-Cyclobutene-1,2-dione,3,4-bis(ethylamino)-(9CI)
    • CCG-7
    • MLS000861083
    • CHEMBL2004319
    • SCHEMBL10289305
    • 282093-47-4
    • SMR000459867
    • 3,4-di(ethylamino)cyclobut-3-ene-1,2-dione
    • HMS2796D03
    • 3,4-bis(ethylamino)cyclobut-3-ene-1,2-dione
    • Inchi: 1S/C8H12N2O2/c1-3-9-5-6(10-4-2)8(12)7(5)11/h9-10H,3-4H2,1-2H3
    • InChI Key: DXNGYAJSGKOCBQ-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=C1NCC)NCC)=O

Computed Properties

  • Exact Mass: 168.08996
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2

3-Cyclobutene-1,2-dione,3,4-bis(ethylamino)- Related Literature

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